Cas no 252026-80-5 (1,1-Bis(4-chlorophenyl)-2-[(3-chlorophenyl)sulfonyl]-1-ethanol)

• Product Name: 1,1-Bis(4-chlorophenyl)-2-[(3-chlorophenyl)sulfonyl]-1-ethanol
• CAS No: 252026-80-5
• MF: C₂₀H₁₅Cl₃O₃S
• MW: 441.755301713943
• CID: 5015359
• Update Time: 2023-08-25

1,1-Bis(4-chlorophenyl)-2-[(3-chlorophenyl)sulfonyl]-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorobenzenesulfonyl)-1,1-bis(4-chlorophenyl)ethan-1-ol
• Oprea1_134855
• 1,1-bis(4-chlorophenyl)-2-[(3-chlorophenyl)sulfonyl]-1-ethanol
• 1,1-Bis(4-chlorophenyl)-2-[(3-chlorophenyl)sulfonyl]-1-ethanol

• Inchi： 1S/C20H15Cl3O3S/c21-16-8-4-14(5-9-16)20(24,15-6-10-17(22)11-7-15)13-27(25,26)19-3-1-2-18(23)12-19/h1-12,24H,13H2
• InChI Key： ATNNJSDTVBYIJX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)Cl)(CS(C1C=CC=C(C=1)Cl)(=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 554
• XLogP3: 5.4
• Topological Polar Surface Area: 62.8